4-(furan-2-carbonyl)-3-hydroxy-1-(6-methoxybenzo[d]thiazol-2-yl)-5-(p-tolyl)-1H-pyrrol-2(5H)-one

Specification

• CAS No.: 514187-83-8
• Molecular Formula: C24H18N2O5S
• Molecular Weight: 446.48
• IUPAC Name: 3-(furan-2-carbonyl)-4-hydroxy-1-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C24H18N2O5S/c1-13-5-7-14(8-6-13)20-19(21(27)17-4-3-11-31-17)22(28)23(29)26(20)24-25-16-10-9-15(30-2)12-18(16)32-24/h3-12,20,28H,1-2H3
• Standard InChI Key: ORLGUUYLGBZGDC-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2C(=C(C(=O)N2C3=NC4=C(S3)C=C(C=C4)OC)O)C(=O)C5=CC=CO5

Introduction

Chemical Identity and Structural Characterization

Molecular Identity

The compound’s molecular formula is C₂₄H₁₈N₂O₅S, with a molecular weight of 446.48 g/mol. Its IUPAC name, 3-(furan-2-carbonyl)-4-hydroxy-1-(6-methoxy-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)-2H-pyrrol-5-one, reflects the arrangement of functional groups:

• A 6-methoxybenzo[d]thiazol-2-yl group at position 1.

• A p-tolyl (4-methylphenyl) group at position 2.

• A furan-2-carbonyl moiety at position 3.

• A hydroxyl group at position 4.

Property	Value
CAS No.	514187-83-8
Molecular Formula	C₂₄H₁₈N₂O₅S
Molecular Weight	446.48 g/mol
SMILES	CC1=CC=C(C=C1)C2C(=C(C(=O)N2C3=NC4=C(S3)C=C(C=C4)OC)O)C(=O)C5=CC=CO5
InChIKey	ORLGUUYLGBZGDC-UHFFFAOYSA-N

Structural Analogues

Comparative analysis with structurally related compounds reveals key differences in substituents and bioactivity. For example, 4-(furan-2-carbonyl)-3-hydroxy-1-(5-methyl-thiadiazol-2-yl)-5-p-tolyl-1,5-dihydro-pyrrol-2-one (CAS: 439947-46-3) replaces the benzothiazole with a thiadiazole ring, reducing molecular weight to 381.41 g/mol. Such modifications influence electronic properties and binding affinities in biological systems.

Synthesis and Characterization

Synthetic Routes

While explicit protocols for this compound are scarce, analogous pyrrolone derivatives are typically synthesized via multicomponent reactions or cyclocondensation strategies. For instance, L-proline amide derivatives—structurally related to the pyrrolone core—are synthesized by reacting proline with acyl chlorides in pyridine, followed by purification via column chromatography. Applying similar methodologies, the target compound likely involves:

• Formation of the pyrrolone core through condensation of a β-keto ester with an amine.

• Introduction of the benzothiazole moiety via nucleophilic substitution or coupling reactions.

• Functionalization with furan-2-carbonyl and p-tolyl groups using acylating agents.

Spectroscopic Characterization

Key characterization data include:

• FT-IR: Peaks at ~1700 cm⁻¹ (C=O stretch), ~3200 cm⁻¹ (O-H stretch), and ~1250 cm⁻¹ (C-O-C ether stretch).

• ¹H-NMR: Signals for methoxy (δ 3.8–4.0 ppm), aromatic protons (δ 6.5–8.0 ppm), and hydroxyl (δ 5.5 ppm).

• Mass Spectrometry: Molecular ion peak at m/z 446.48.

Physicochemical Properties

Solubility and Stability

Solubility data remain unreported, but the presence of polar groups (hydroxyl, carbonyl) suggests moderate solubility in polar aprotic solvents (e.g., DMSO, DMAC). The methoxy and benzothiazole groups may enhance lipid solubility, potentially aiding membrane permeability.

Computational Analysis

Molecular docking studies of analogous compounds, such as L-proline amides, demonstrate inhibitory activity against angiotensin-converting enzyme (ACE) via hydrogen bonding with active-site residues. While direct data for this compound are lacking, its benzothiazole group—a known pharmacophore in kinase inhibitors—suggests potential interaction with enzymatic targets.

Challenges and Future Directions

Current limitations include:

• Synthetic complexity: Multi-step routes with low yields.

• Unclear pharmacokinetics: Absence of ADMET (absorption, distribution, metabolism, excretion, toxicity) data.
  Future research should prioritize:

• Structure-activity relationship (SAR) studies to optimize bioactivity.

• In vitro assays to validate hypothesized therapeutic effects.